Cas no 482655-32-3 (7-Methyltetralin-1-one oxime)

7-Methyltetralin-1-one oxime structure
7-Methyltetralin-1-one oxime structure
Product Name:7-Methyltetralin-1-one oxime
CAS No:482655-32-3
MF:C11H13NO
MW:175.227022886276
CID:931871
Update Time:2023-08-02

7-Methyltetralin-1-one oxime Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Naphthalenone,3,4-dihydro-7-methyl-,oxime,(1E)-(9CI)
    • 7-Methyltetralin-1-one oxime
    • NSC16030
    • (NE)-N-(7-methyltetralin-1-ylidene)hydroxylamine
    • 1(2h)-naphthalenone,3,4-dihydro-7-methyl-,oxime,(1e)-
    • N-[(1Z)-7-methyl-1,2,3,4-tetrahydronaphthalen-1-ylidene]hydroxylamine
    • Inchi: 1S/C11H13NO/c1-8-5-6-9-3-2-4-11(12-13)10(9)7-8/h5-7,13H,2-4H2,1H3/b12-11-
    • InChI Key: NRXXCKJRKNRTSY-QXMHVHEDSA-N
    • SMILES: O/N=C1\C2C=C(C)C=CC=2CCC\1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 212
  • Topological Polar Surface Area: 32.6
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